Cas no 1936690-04-8 (3-(butan-2-yl)oxolane-3-carbaldehyde)

• Product Name: 3-(butan-2-yl)oxolane-3-carbaldehyde
• CAS No: 1936690-04-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5977789
• PubChem ID: 131210025
• Update Time: 2025-08-02

3-(butan-2-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)oxolane-3-carbaldehyde
• EN300-1623664
• 1936690-04-8

• Inchi： 1S/C9H16O2/c1-3-8(2)9(6-10)4-5-11-7-9/h6,8H,3-5,7H2,1-2H3
• InChI Key： WGHDOOPJSUFZGF-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)C(C)CC

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(butan-2-yl)oxolane-3-carbaldehyde

3-(Butan-2-yl)oxolane-3-carbaldehyde: A Comprehensive Overview

In the realm of organic chemistry, the compound known as 3-(Butan-2-yl)oxolane-3-carbaldehyde (CAS No. 1936690-04-8) has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound, often referred to as butyraldehyde oxolane derivative, belongs to the class of aldehydes and is characterized by its cyclic ether structure combined with an aldehyde functional group. Its molecular formula is C₈H₁₄O₂, and it exhibits a molecular weight of 146.2 g/mol.

The structure of 3-(Butan-2-yl)oxolane-3-carbaldehyde consists of a five-membered oxolane ring (tetrahydrofuran derivative) with a branching butan-2-yl group and an aldehyde substituent at the same carbon atom. This unique arrangement imparts distinctive chemical reactivity and physical properties to the compound. The presence of both the aldehyde group and the cyclic ether moiety makes it a versatile molecule, capable of participating in a wide range of chemical reactions, including aldol additions, Grignard reactions, and various condensation processes.

Recent studies have highlighted the potential of 3-(Butan-2-yl)oxolane-3-carbaldehyde in the field of drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising activity against inflammatory cytokines, suggesting its potential role in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its medicinal applications, butyraldehyde oxolane derivative has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies. A research team from the University of California recently reported on the use of this compound in constructing MOFs with enhanced adsorption capacities for carbon dioxide, a critical area in combating climate change.

The synthesis of CAS No. 1936690-04-8 typically involves a multi-step process that begins with the preparation of the corresponding cyclic ether intermediate. This is followed by alkylation or acylation steps to introduce the aldehyde group at the desired position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The physical properties of 3-(Butan-2-yl)oxolane-3-carbaldehyde are also worth noting. It exists as a colorless liquid at room temperature with a boiling point of approximately 115°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reaction protocols. Moreover, its relatively low toxicity profile has made it a preferred choice in laboratory settings where handling safety is paramount.

In terms of environmental impact, studies have shown that CAS No. 1936690-04-8 undergoes rapid biodegradation under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed. This characteristic aligns with current global efforts to develop sustainable chemical processes that minimize environmental footprint.

In conclusion, 3-(Butan-2-yl)oxolane-3-carbaldehyde (CAS No. 1936690-04-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. From drug discovery to materials science, its unique chemical properties continue to drive innovative research and development efforts. As scientific advancements unfold, this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges in modern chemistry.